Cas no 1804426-23-0 (3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile
• CAS No: 1804426-23-0
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4806378
• Update Time: 2025-05-22

3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C8H5F3N2O/c9-7(10)6-4(1-2-12)5(14)3-13-8(6)11/h3,7,14H,1H2
• InChI Key： LRRILEZVJIFBBF-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1CC#N)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Additional information on 3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile

3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile: A Comprehensive Overview

3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile, with the CAS number 1804426-23-0, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a fluoro group, a hydroxyl group, and an acetonitrile moiety. The combination of these functional groups makes it a versatile building block for various chemical applications.

The synthesis of 3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled the efficient construction of this compound, often utilizing transition metal catalysts such as palladium or copper. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process, aligning with the principles of green chemistry.

One of the most notable applications of this compound is in the development of advanced materials. Researchers have explored its potential as a precursor for organic light-emitting diodes (OLEDs) due to its ability to modulate electronic properties through strategic substitution patterns. Studies published in leading journals such as Nature Materials and Chemical Science have demonstrated that derivatives of this compound exhibit exceptional luminescent properties, making them promising candidates for next-generation display technologies.

In addition to its role in materials science, 3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile has also found utility in medicinal chemistry. Its hydroxyl and acetonitrile groups provide sites for further functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. For instance, recent studies have investigated its derivatives as inhibitors of key enzymes involved in neurodegenerative diseases, showcasing its potential in drug discovery.

The structural versatility of this compound is further highlighted by its use in agrochemicals. Its ability to interact with specific biological targets makes it a valuable starting material for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Collaborative research efforts between academic institutions and industry partners have led to the identification of novel analogs that demonstrate improved selectivity against target pests while maintaining safety profiles suitable for agricultural use.

From an analytical standpoint, the characterization of 3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring the quality and consistency of the compound during both research and industrial production.

In conclusion, 3-(Difluoromethyl)-2-fluoro-5-hydroxypyridine-4-acetonitrile stands as a testament to the ingenuity and precision of modern chemical synthesis. Its diverse applications across materials science, medicinal chemistry, and agrochemicals underscore its importance as a key intermediate in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future technological advancements.